![molecular formula C32H52O3 B1181789 [17-(5-hydroxy-6-methylhept-6-en-2-yl)-4,4,10,13,14-pentamethyl-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate CAS No. 1352001-09-2](/img/structure/B1181789.png)
[17-(5-hydroxy-6-methylhept-6-en-2-yl)-4,4,10,13,14-pentamethyl-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
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Description
Cyclopenta[a]phenanthrenes are a class of compounds with significant biochemical relevance, often studied for their potential carcinogenic properties and their structural relationship to steroids. Research in this area has spanned decades, focusing on the synthesis, molecular structure, chemical reactions, and properties of these compounds.
Synthesis Analysis
The synthesis of cyclopenta[a]phenanthrenes involves multiple steps, including bromination, the Stobbe condensation, and various cyclization techniques. For example, bromination of 17-ketones has been explored to introduce bromine atoms adjacent to the carbonyl group, facilitating further chemical transformations (Coombs, Hall, & Vose, 1973). Additionally, the Stobbe condensation has been utilized to prepare cyclopenta[a]phenanthren-17-ones from naphthalenes or tetralones, demonstrating the versatility in synthesizing these compounds (Coombs, Jaitly, & Crawley, 1970).
Molecular Structure Analysis
The molecular structure of cyclopenta[a]phenanthrenes is characterized by fused ring systems, which have been analyzed through various techniques, including crystallography. Studies such as those on 24-Methyllanosta-7,25-dien-3-one have provided insights into the conformation of these rings and their substituents, highlighting the complex geometry of these molecules (Hussain, Rehman, & Parvez, 2010).
Chemical Reactions and Properties
Cyclopenta[a]phenanthrenes undergo a variety of chemical reactions, including the Diels-Alder reaction, which has been used to synthesize nitrogen-containing polycycles from [10-(Methoxyimino)phenanthren-9-ylidene]acetates (Nicolaides, Awad, Papageorgiou, & Stephanidou-Stephanatou, 1994). These reactions not only expand the chemical diversity of this class but also provide pathways to explore their biological activities.
Physical Properties Analysis
The physical properties of cyclopenta[a]phenanthrenes, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in biological systems and potential applications. The work by Minabe et al. on the Fries rearrangement of 4H-Cyclopenta[def]phenanthrenyl Acetate contributes to this understanding by detailing the outcomes of specific rearrangements and their impact on physical properties (Minabe, Yoshida, Amimoto, Nagata, & Kobori, 1988).
Scientific Research Applications
Structural Analysis and Conformation
- Studies on triterpenoids and steroid derivatives, such as 24-Methyllanosta-7,25-dien-3-one and 5,22-Stigmastadien-3β-yl p-toluenesulfonate, offer insights into their structural conformation, which is critical for understanding their biological activity and potential applications in drug design and development (Hussain, Habib-ur-Rehman, & Parvez, 2010); (Ketuly, Hadi, Khaledi, & Tiekink, 2010).
Fries Rearrangement Applications
- The Fries rearrangement of similar compounds has been explored for synthesizing derivatives with potential pharmaceutical applications, illustrating how chemical transformations can be harnessed for creating biologically active molecules (Minabe, Yoshida, Amimoto, Nagata, & Kobori, 1988).
Steroidal System Structural Insights
- Research on compounds like 3β-acetoxyandrosta-5,16-dien-17-yl trifluoromethanesulfonate sheds light on steroidal system conformations, which are crucial for the development of steroid-based therapeutics (Zhou, Huang, Zhang, Wang, & Huang, 2015).
Potential Antimicrobial and Antioxidant Properties
- Natural products research, such as the study on Pistacia integerrima, demonstrates the potential of triterpenic compounds and related structures in antimicrobial and antioxidant applications, hinting at the broad spectrum of bioactivities these compounds can possess (Rauf, Uddin, Latif, & Muhammad, 2014).
properties
IUPAC Name |
[17-(5-hydroxy-6-methylhept-6-en-2-yl)-4,4,10,13,14-pentamethyl-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H52O3/c1-20(2)26(34)12-10-21(3)23-14-18-32(9)25-11-13-27-29(5,6)28(35-22(4)33)16-17-30(27,7)24(25)15-19-31(23,32)8/h11,21,23-24,26-28,34H,1,10,12-19H2,2-9H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMYYCORMRINIHJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(C(=C)C)O)C1CCC2(C1(CCC3C2=CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H52O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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